Cas no 1806262-04-3 (4-Iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806262-04-3
• MF: C₉H₃F₆IN₂O
• MW: 396.027815103531
• CID: 4813892
• Update Time: 2025-09-28

4-Iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H3F6IN2O/c10-8(11,12)7-4(16)3-6(19-9(13,14)15)18-5(7)1-2-17/h3H,1H2
• InChI Key： YJMWXUBMKGVLFC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC#N)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.6
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

4-Iodo-6-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Acetonitrile: A Comprehensive Overview

4-Iodo-6-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Acetonitrile (CAS No. 1806262-04-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound is characterized by its unique structure, which incorporates multiple functional groups, including an iodo substituent, a trifluoromethoxy group, a trifluoromethyl group, and an acetonitrile moiety. These features make it a versatile building block for the synthesis of advanced materials and bioactive molecules.

The molecular structure of 4-Iodo-6-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Acetonitrile is highly symmetrical, with the pyridine ring serving as the central framework. The iodo group at position 4 imparts electronic properties that are crucial for various synthetic transformations. Meanwhile, the trifluoromethoxy and trifluoromethyl groups at positions 6 and 3, respectively, contribute to the compound's stability and reactivity. The acetonitrile group at position 2 further enhances the compound's functional versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique combination of functional groups allows for precise modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). For instance, researchers have utilized this compound as a scaffold for developing novel kinase inhibitors and receptor modulators. The trifluorinated groups are particularly advantageous due to their ability to improve drug-like properties without significantly increasing molecular weight.

In the realm of materials science, 4-Iodo-6-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Acetonitrile has been explored as a precursor for advanced polymers and optoelectronic materials. Its ability to undergo various coupling reactions makes it an ideal candidate for constructing conjugated systems with tailored electronic properties. Recent advancements in click chemistry have further expanded its utility in this domain.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive functionalization steps. The introduction of the trifluorinated groups is often achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. The final step involves the installation of the acetonitrile group via appropriate substitution or coupling reactions.

From an environmental perspective, researchers have investigated the degradation pathways of this compound under various conditions. Studies suggest that its trifluorinated groups may influence biodegradation rates, making it essential to consider eco-friendly synthetic routes and disposal methods.

In conclusion, 4-Iodo-6-(Trifluoromethoxy)-3-(Trifluoromethyl)Pyridine-2-Acetonitrile (CAS No. 1806262-04-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research.